Cas no 1903296-77-4 (1-(5-chloro-2-ethoxybenzenesulfonyl)-4-(2,5-dichlorophenyl)piperazine)

• Product Name: 1-(5-chloro-2-ethoxybenzenesulfonyl)-4-(2,5-dichlorophenyl)piperazine
• CAS No: 1903296-77-4
• MF: C₁₈H₁₉Cl₃N₂O₃S
• MW: 449.779060602188
• CID: 5346247
• Update Time: 2025-06-14

1-(5-chloro-2-ethoxybenzenesulfonyl)-4-(2,5-dichlorophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-((5-chloro-2-ethoxyphenyl)sulfonyl)-4-(2,5-dichlorophenyl)piperazine
• 1-(5-chloro-2-ethoxyphenyl)sulfonyl-4-(2,5-dichlorophenyl)piperazine
• Z57704860
• 1-(5-chloro-2-ethoxybenzenesulfonyl)-4-(2,5-dichlorophenyl)piperazine

• Inchi： 1S/C18H19Cl3N2O3S/c1-2-26-17-6-4-14(20)12-18(17)27(24,25)23-9-7-22(8-10-23)16-11-13(19)3-5-15(16)21/h3-6,11-12H,2,7-10H2,1H3
• InChI Key： MHILKWIOVBITPF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1N1CCN(CC1)S(C1C=C(C=CC=1OCC)Cl)(=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 581
• XLogP3: 4.9
• Topological Polar Surface Area: 58.2

Additional information on 1-(5-chloro-2-ethoxybenzenesulfonyl)-4-(2,5-dichlorophenyl)piperazine

Recent Advances in the Study of 1-(5-chloro-2-ethoxybenzenesulfonyl)-4-(2,5-dichlorophenyl)piperazine (CAS: 1903296-77-4)

The compound 1-(5-chloro-2-ethoxybenzenesulfonyl)-4-(2,5-dichlorophenyl)piperazine (CAS: 1903296-77-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide-based piperazine derivative has shown promising activity in various pharmacological studies, particularly in the context of central nervous system (CNS) disorders and infectious diseases. Recent research has focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its therapeutic potential in preclinical models.

One of the key findings in recent studies is the compound's interaction with serotonin receptors, specifically the 5-HT_2A and 5-HT_2C subtypes. In vitro assays have demonstrated that 1-(5-chloro-2-ethoxybenzenesulfonyl)-4-(2,5-dichlorophenyl)piperazine acts as a potent antagonist at these receptors, with IC₅₀ values in the nanomolar range. This activity suggests potential applications in the treatment of psychiatric disorders such as schizophrenia and depression, where dysregulation of serotonin signaling is often implicated. Furthermore, molecular docking studies have provided insights into the structural determinants of its binding affinity, which could guide the design of more selective analogs.

In addition to its CNS activity, recent investigations have explored the compound's antimicrobial properties. Preliminary studies indicate that 1-(5-chloro-2-ethoxybenzenesulfonyl)-4-(2,5-dichlorophenyl)piperazine exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and membrane permeability assays. These findings highlight the compound's potential as a lead structure for the development of novel antibiotics, particularly in the face of rising antimicrobial resistance.

Pharmacokinetic studies have also been conducted to evaluate the compound's suitability for clinical development. Results indicate that 1-(5-chloro-2-ethoxybenzenesulfonyl)-4-(2,5-dichlorophenyl)piperazine has favorable oral bioavailability and a half-life that supports once-daily dosing in rodent models. However, challenges remain in optimizing its metabolic stability, as cytochrome P450-mediated oxidation has been identified as a major clearance pathway. Current efforts are focused on structural modifications to mitigate rapid metabolism while retaining pharmacological activity.

In conclusion, 1-(5-chloro-2-ethoxybenzenesulfonyl)-4-(2,5-dichlorophenyl)piperazine represents a versatile scaffold with multiple therapeutic applications. Its dual activity as a serotonin receptor antagonist and antimicrobial agent positions it as a promising candidate for further development. Future research should prioritize the synthesis of analogs with improved selectivity and pharmacokinetic profiles, as well as comprehensive safety assessments to advance this compound toward clinical trials.